Cas no 172098-60-1 (2-Bromo-6-chloro-N-(2,6-dimethylphenyl)hexanamide)

• Product Name: 2-Bromo-6-chloro-N-(2,6-dimethylphenyl)hexanamide
• CAS No: 172098-60-1
• MF: C₁₄H₁₉BrClNO
• MW: 332.663762331009
• CID: 905611
• PubChem ID: 73553542
• Update Time: 2025-04-19

2-Bromo-6-chloro-N-(2,6-dimethylphenyl)hexanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-N-(2,6-dimethylphenyl)hexanamide
• 2-bromo-6-chloro-6-(2,6-dimethylphenyl)hexanimidate
• 2-Bromo-6-chloro-N-(2,6-dimethylphenyl)hexanoylamide
• 172098-60-1

• Inchi： 1S/C14H19BrClNO/c1-10-6-5-7-11(2)13(10)17-14(18)12(15)8-3-4-9-16/h5-7,12H,3-4,8-9H2,1-2H3,(H,17,18)
• InChI Key： ZLXFVIFDOSZPJI-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C(C)=CC=CC=1C)=O)CCCCCl

Computed Properties

• Exact Mass: 330.02614
• Monoisotopic Mass: 331.03385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 5.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 40.87